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Compound of Interest

Compound Name: beta-Methyl vinyl phosphate

Cat. No.: B027707

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of beta-Methyl
vinyl phosphate (MAP). Adherence to these protocols is crucial to ensure personnel safety
and maintain the integrity of the compound.

Compound Information

o Chemical Name: beta-Methyl vinyl phosphate (MAP)

e CAS Number: 90776-59-3

o Appearance: White or off-white powder[1]

e Hazards: Harmful if swallowed and may cause an allergic skin reaction[1][2].

Storage Procedures

Proper storage is essential to maintain the stability and purity of beta-Methyl vinyl phosphate.

Quantitative Storage Recommendations:
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Parameter Value Source
Long-term Storage
-20°C (Freezer) [11[3]114]
Temperature
Short-term Storage
2-8°C [1][3]
Temperature
Atmosphere Under Inert Atmosphere [11[3114]
Moisture, light, heat,
- ] incompatible materials (acids,
Conditions to Avoid [1][5]

acid chlorides, acid

anhydrides, oxidizing agents)

Protocol for Compound Storage:

Environment: Store in a cool, dry, and dark place[1].

recommended to prevent degradation.

Handling Procedures

Strict adherence to the following handling procedures is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE):

Receiving: Upon receipt, immediately transfer the compound to the designated storage area.

Container: Ensure the compound is stored in a tightly sealed, suitable container.

Atmosphere: For long-term storage, blanketing with an inert gas such as argon or nitrogen is

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards[5][6].

e Hand Protection: Handle with chemical-impermeable gloves. Inspect gloves prior to use and

dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices[5][6].
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o Body Protection: Wear appropriate protective clothing[6].

» Respiratory Protection: In case of insufficient ventilation or potential for aerosol/dust
formation, use a NIOSH (US) or CEN (EU) approved respirator[5].

Protocol for Safe Handling:

» Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood[6].

o Avoid Formation of Dust and Aerosols: Take necessary precautions to prevent the formation
of dust and aerosols during handling[5][6].

e Preventing Ignition: Use non-sparking tools and prevent fire caused by electrostatic
dischargel6].

o Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling[1][6].

» Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with applicable laws and regulations[6].

Emergency Procedures
In the event of an accidental release or exposure, follow these procedures immediately.
First Aid Measures:

 If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately[6].

¢ In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if skin irritation or rash occurs[6].

¢ In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a
doctor[6].
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« If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately[6].
Accidental Release Measures:

e Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, gas,
or dust. Ensure adequate ventilation. Evacuate personnel to safe areas[5][6].

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains[6].

e Methods for Cleaning Up: Collect spillage with spark-proof tools and explosion-proof
equipment. Keep in suitable, closed containers for disposal[6].

Visual Protocols

Workflow for Safe Handling of beta-Methyl Vinyl Phosphate
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Safe Handling Workflow for beta-Methyl Vinyl Phosphate
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Emergency Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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